Cas no 10515-26-1 (Keyakinin)

Keyakinin structure
Keyakinin structure
Product Name:Keyakinin
CAS No:10515-26-1
MF:C22H22O11
MW:462.403487682343
CID:218614
Update Time:2024-02-29

Keyakinin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-
    • 6-(β-D-Glucopyranosyl)-3,4',5-trihydroxy-7-methoxyflavone
    • Flavone,6-b-D-glucopyranosyl-3,4',5-trihydroxy-7-methoxy-(7CI,8CI)
    • Keyakinin
    • 6-β-D-Glucopyranosyl-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
    • 6-beta-D-Glucopyranosyl-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
    • 6-beta-D-Glucopyranosyl-3,4',5-trihydroxy-7-methoxyflavone
    • Inchi: 1S/C22H22O11/c1-31-10-6-11-13(17(27)19(29)21(32-11)8-2-4-9(24)5-3-8)16(26)14(10)22-20(30)18(28)15(25)12(7-23)33-22/h2-6,12,15,18,20,22-26,28-30H,7H2,1H3/t12-,15-,18+,20-,22+/m1/s1
    • InChI Key: FWCFJKZMFJQKIT-WXZPSOLRSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C(=C(C3C=CC(=CC=3)O)O2)O)=O)C=1O)OC)O)O)O

Computed Properties

  • Exact Mass: 462.116
  • Monoisotopic Mass: 462.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186
  • XLogP3: -0.0379999999999999

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